Cas no 1805283-18-4 (4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid)

• Product Name: 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid
• CAS No: 1805283-18-4
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4873792
• Update Time: 2025-11-01

4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C9H6F2N2O3/c10-8(11)6-1-4(3-12)5(2-7(14)15)9(16)13-6/h1,8H,2H2,(H,13,16)(H,14,15)
• InChI Key： YXDBXUHUDGDBSX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=C(C(N1)=O)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 457
• XLogP3: -0.3
• Topological Polar Surface Area: 90.2

Additional information on 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid

4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic Acid (CAS No. 1805283-18-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

The compound 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1805283-18-4) represents a significant advancement in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including a cyano group, a difluoromethyl substituent, and a hydroxypyridine core, make it a highly versatile building block for drug discovery and development.

Recent studies have highlighted the importance of 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid in the design of novel therapeutic agents. The presence of the cyano group at the 4-position enhances the compound's reactivity, allowing for further functionalization through nucleophilic addition or condensation reactions. Additionally, the difluoromethyl group contributes to metabolic stability and lipophilicity, which are critical factors in optimizing drug bioavailability and efficacy.

The hydroxypyridine moiety in 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid provides a versatile scaffold for medicinal chemists to explore diverse pharmacological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, hydroxypyridine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression, making this compound a valuable asset in oncology research.

In the context of contemporary drug development, 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid has been utilized in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The combination of the cyano and difluoromethyl groups allows for fine-tuning of pharmacokinetic properties, while the hydroxypyridine core facilitates interactions with biological targets. Such features are particularly relevant in developing treatments for chronic inflammatory diseases, where precise modulation of immune responses is essential.

Moreover, the compound's structural motif has been explored in the development of antiviral agents. The electron-withdrawing nature of the cyano group and the lipophilic influence of the difluoromethyl substituent contribute to enhanced binding affinity to viral proteases and polymerases. This has led to its incorporation into libraries of compounds screened for antiviral activity, with several derivatives showing promising results in preclinical studies.

The synthetic utility of 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid extends beyond its direct application in drug development. It serves as a key intermediate in multi-step synthetic routes, enabling the construction of complex heterocyclic structures. The availability of this compound from reliable chemical suppliers ensures that researchers can efficiently incorporate it into their synthetic strategies without compromising on purity or yield.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications in 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid influence its biological activity. Molecular modeling studies have identified key interactions between this compound and target proteins, providing insights into how its design can be optimized for improved pharmacological effects. These insights are particularly valuable in rational drug design approaches, where computational predictions guide experimental modifications.

The role of fluorinated compounds in modern medicine cannot be overstated, and 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid exemplifies their importance. The introduction of fluorine atoms into molecular structures often leads to enhanced metabolic stability and improved pharmacokinetic profiles. This has been well-documented in numerous clinical trials where fluorinated drugs have demonstrated superior performance compared to their non-fluorinated counterparts.

In conclusion, 4-Cyano-6-(difluoromethyl)-2-hydroxypyridine-3-acetic acid (CAS No. 1805283-18-4) is a multifaceted intermediate with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design novel therapeutic agents with improved efficacy and bioavailability. As research continues to uncover new applications for this compound, its importance is likely to grow even further.